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Compound of Interest

Compound Name:
(3,5,5-Trimethylmorpholin-3-

yl)methanol

CAS No.: 1784130-06-8

Cat. No.: B2980173

Get Quote

Executive Summary
Trimethylmorpholine derivatives are critical scaffolds in medicinal chemistry, serving as

precursors for anorectics (e.g., phendimetrazine analogs), fungicides, and chiral auxiliaries.

Structural elucidation of these derivatives is challenging due to the high symmetry of the

morpholine ring and the subtle mass spectral differences between positional isomers.

This guide moves beyond basic spectral matching, offering a mechanistic derivation of

fragmentation pathways. By understanding the causality of

-cleavages and hydride shifts, researchers can confidently assign regiochemistry even in the
absence of reference standards.

Comparative Analysis of Ionization Techniques
The choice of ionization method dictates the information density of the spectrum. For

trimethylmorpholine derivatives (MW ~129 Da), a dual-approach is recommended.
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Feature Electron Ionization (EI)
Electrospray Ionization
(ESI-MS/MS)

Energy Regime Hard (~70 eV) Soft (Thermal/Electric Field)

Primary Ion
(Radical Cation,

129)

(Even-electron Cation,

130)

Fragmentation
Extensive; in-source. Provides

"fingerprint."

Controlled (CID). Requires

collision energy optimization.

Key Utility

Isomer Differentiation. The

high energy accesses high-

barrier rearrangements (e.g.,

McLafferty) that distinguish

subtle structural differences.

Sensitivity & Quantification.

Best for trace analysis in

biological matrices (LC-MS).

Recommendation
Gold Standard for Structural

ID.
Gold Standard for Bioanalysis.

Mechanistic Fragmentation Guide (EI-MS)
The fragmentation of the morpholine ring is governed by the stability of the resulting iminium

ions. For 2,3,5-trimethylmorpholine, the fragmentation is initiated by the ionization of the

nitrogen lone pair.

Core Fragmentation Pathway
The primary driver is

-cleavage adjacent to the nitrogen (Position 4), followed by ring opening and neutral losses.

Ionization: Removal of an electron from N4 yields the radical cation

(

129).

-Cleavage: The bond between C3-N4 or C5-N4 breaks.
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Stevenson’s Rule: Cleavage occurs preferentially at the bond that yields the most

substituted (stable) radical.

Ring Opening & Neutral Loss: The ring opens, and the ion stabilizes by expelling a neutral

alkene (e.g., ethylene or propene).

Visualization of Fragmentation Pathways
The following diagram illustrates the competing cleavage pathways for 2,3,5-

trimethylmorpholine.

Molecular Ion (M+•)
m/z 129

α-Cleavage (C3-N4)
Open Ring RadicalPath A (Favored if C3 subst.)

α-Cleavage (C5-N4)
Open Ring Radical

Path B

Loss of C3-C2 Fragment
(Neutral Propene)

Rearrangement
Diagnostic Ion A

[CH2=N=CH-CH(CH3)]+
m/z 70

-59 Da

Loss of C5-C6 Fragment
(Neutral Ethylene deriv.)

Rearrangement Diagnostic Ion B
[CH(CH3)=N=CH-CH(CH3)]+

m/z 84

-45 Da

Click to download full resolution via product page

Caption: Competing

-cleavage pathways for 2,3,5-trimethylmorpholine. Path selection depends on the stability of
the radical formed at C3 vs C5.

Isomer Differentiation: 2,3,5- vs. 2,3,6-
Trimethylmorpholine
Differentiation relies on detecting specific neutral losses that correlate with the location of the

methyl groups.

Theoretical Diagnostic Ions
The table below compares the expected major fragments based on methyl positions.
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Fragment Type Mechanism
2,3,5-

Trimethylmorpholine

2,3,6-

Trimethylmorpholine

Molecular Ion 129 129

Methyl Loss 114 (Strong) 114 (Strong)

Ring Cleavage A Loss of C2-C3 bridge

Loss of

(butene-like)

73

Loss of

73

Ring Cleavage B Loss of C5-C6 bridge

Loss of

(propene)

87

Loss of

(ethylene)

101

Base Peak Prediction Most stable cation 56 or 70 42 or 56

Key Differentiator:

2,3,5-isomer: The C5-C6 bridge contains a methyl group. Cleavage here results in the loss of

a heavier neutral fragment (

, 42 Da), typically yielding a lower mass ion in that series.

2,3,6-isomer: The C5-C6 bridge is unsubstituted (C6 has the methyl, but C5 is bare).

Cleavage patterns shift significantly because the C6 methyl is adjacent to the oxygen, not

the nitrogen, altering the electronics of the ether cleavage.

Experimental Protocol: Structural Elucidation
Workflow
This protocol is designed to be self-validating. If the diagnostic ions do not appear, the

compound is likely not a trimethylmorpholine derivative.
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Solvent: Methanol (LC-MS) or Hexane/DCM (GC-MS).

Concentration: 10 µg/mL.

Derivatization (Optional): If peak tailing occurs due to the secondary amine, derivatize with

MSTFA (N-methyl-N-(trimethylsilyl)trifluoroacetamide) to form the TMS-derivative (

shifts to 201).

Instrumental Parameters (GC-MS)
Column: DB-5ms or equivalent (30m x 0.25mm).

Carrier Gas: Helium at 1.0 mL/min.

Temp Program: 50°C (1 min)

10°C/min

250°C.

Source Temp: 230°C (Critical: prevent thermal degradation).

Data Analysis Workflow
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Acquire Full Scan Spectrum
(m/z 40-200)

Verify Molecular Ion
m/z 129

Check for Methyl Loss
m/z 114 present?

Analyze
Ring Cleavage

Pattern A: High m/z 87
(Loss of substituted bridge)

m/z 87 > 101

Pattern B: High m/z 101
(Loss of unsubstituted bridge)

m/z 101 > 87

Click to download full resolution via product page

Caption: Logical decision tree for assigning trimethylmorpholine isomers based on relative ion

abundance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C141913&Mask=4
https://webbook.nist.gov/chemistry
https://pubmed.ncbi.nlm.nih.gov/14673827/
https://pubmed.ncbi.nlm.nih.gov/14673827/
https://www.preprints.org/manuscript/202312.1808/v1/download
https://www.preprints.org/manuscript/202312.1678/v1
https://www.benchchem.com/product/b2980173?utm_src=pdf-custom-synthesis#bc-rfq
https://webbook.nist.gov/cgi/cbook.cgi?ID=C141913&Mask=4
https://pubmed.ncbi.nlm.nih.gov/14673827/
https://pubmed.ncbi.nlm.nih.gov/14673827/
https://www.preprints.org/manuscript/202312.1808/v1/download
https://www.benchchem.com/product/b2980173/docs#mass-spectrometry-fragmentation-of-trimethylmorpholine-derivatives-a-comparative-guide
https://www.benchchem.com/product/b2980173/docs#mass-spectrometry-fragmentation-of-trimethylmorpholine-derivatives-a-comparative-guide
https://www.benchchem.com/product/b2980173/docs#mass-spectrometry-fragmentation-of-trimethylmorpholine-derivatives-a-comparative-guide
https://www.benchchem.com/product/b2980173/docs#mass-spectrometry-fragmentation-of-trimethylmorpholine-derivatives-a-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2980173?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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